methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride
Overview
Description
Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride (MDAPP-HCl) is an organic compound that has a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 290.7 g/mol and a melting point of 109-112°C. MDAPP-HCl is commonly used as a reagent in organic synthesis and as a starting material for the synthesis of various pharmaceutical compounds.
Mechanism of Action
Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride acts as an agonist at the serotonin 5-HT2A receptor, which is involved in the regulation of mood, appetite, sleep, and cognition. It also acts as an agonist at the dopamine D2 receptor, which is involved in the regulation of movement, motivation, and reward. In addition, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride has been shown to act as an antagonist at the alpha-1 adrenergic receptor, which is involved in the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects
methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which can lead to improved mood and cognitive function. It has also been shown to reduce the release of dopamine, which can lead to decreased motor activity and motivation. In addition, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride has been shown to reduce the release of norepinephrine, which can lead to decreased blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a relatively low toxicity. In addition, it has a wide range of biological activities, which makes it useful for studying various biological processes. However, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride also has some limitations. It has a relatively short half-life in the body, which can limit its usefulness in long-term studies. In addition, it can have a wide range of side effects, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride in scientific research. It could be used to further study the effects of various drugs on the central nervous system, as well as to study the effects of certain hormones on behavior and cognition. It could also be used to study the effects of certain drugs on the cardiovascular system, as well as to study the effects of certain hormones on the immune system. In addition, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride could be used to study the effects of certain drugs on the gastrointestinal system, as well as to study the effects of certain hormones on the endocrine system. Finally, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride could be used to study the effects of certain drugs on the reproductive system, as well as to study the effects of certain hormones on fertility.
Scientific Research Applications
Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride is widely used in scientific research due to its ability to modulate the activity of various neurotransmitters and hormones. It has been used in studies to investigate the effects of various drugs on the central nervous system, as well as to study the effects of certain hormones on behavior and cognition. It has also been used to study the effects of certain drugs on the cardiovascular system, as well as to study the effects of certain hormones on the immune system.
properties
IUPAC Name |
methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4.ClH/c1-15-10-5-4-8(7-11(10)16-2)6-9(13)12(14)17-3;/h4-5,7,9H,6,13H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAKAXTBGALLXCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(C(=O)OC)N)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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